4-(3-Chloro-4-fluorophenoxy)piperidine

• Molecular Formula: C11H13ClFNO
• Molecular Weight: 229.68 g/mol
• IUPAC Name: 4-(3-chloro-4-fluorophenoxy)piperidine
• InChI: InChI=1S/C11H13ClFNO/c12-10-7-9(1-2-11(10)13)15-8-3-5-14-6-4-8/h1-2,7-8,14H,3-6H2
• InChI Key: LZUGMPVNADMJOU-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1OC2=CC(=C(C=C2)F)Cl

Description

4-(3-Chloro-4-fluorophenoxy)piperidine is a heterocyclic compound featuring a piperidine ring substituted with a phenoxy group bearing chlorine (Cl) at the 3-position and fluorine (F) at the 4-position. This compound is of interest in medicinal chemistry due to the electron-withdrawing nature of its substituents, which influence its electronic and steric properties.

Comparison with Similar Compounds

Substituent Variations on the Phenoxy Ring

The biological and physicochemical properties of piperidine derivatives are heavily influenced by substituents on the aromatic ring. Below is a comparative analysis of key analogs:

Compound	Substituents	Key Features	Applications/Notes
4-(3-Chloro-4-fluorophenoxy)piperidine	3-Cl, 4-F	Moderate electron-withdrawing effects; balanced lipophilicity.	Potential CNS applications (inference from analogs) .
4-[3-(Trifluoromethyl)phenoxy]piperidine hydrochloride	3-CF₃	Strong electron-withdrawing CF₃ group; enhanced metabolic stability.	Used in small-molecule refinement (SHELX software applications) .
4-(4-Trifluoromethoxy-phenyl)-piperidine	4-OCF₃	Bulky trifluoromethoxy group; high electronegativity.	Pharmaceutical research, particularly in neurological disease targets .
4-(4-Fluorophenoxy)piperidine hydrochloride	4-F	Single fluorine substituent; lower steric hindrance.	Intermediate in synthesis of antidepressants (e.g., paroxetine analogs) .
3-(3-Chloro-4-fluorophenoxy)piperidine	3-Cl, 4-F (positional isomer)	Similar substituents but attached to piperidine at position 3.	Requires careful handling per SDS guidelines; structural isomerism affects binding .